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Compound of Interest

Compound Name: Sulindac sodium

Cat. No.: B12409037

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Sulindac sodium in a laboratory setting. Researchers, scientists, and
drug development professionals are advised to adhere to these procedural guidelines to
ensure safety and compliance with environmental regulations.

Sulindac sodium, a non-steroidal anti-inflammatory drug (NSAID), is classified as a toxic solid
for transport and disposal purposes. Improper disposal can pose a risk to human health and
the environment. This guide outlines the necessary steps for its safe handling and disposal.

Regulatory Classification and Waste
Characterization

Sulindac sodium is categorized under UN2811 as a "Toxic solid, organic, n.o.s." for
transportation. As such, it is subject to specific handling and disposal regulations. In the United
States, the primary regulations governing the disposal of such chemical waste are the
Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).

Under RCRA, a chemical waste is considered hazardous if it exhibits one or more of the
following characteristics: ignitability, corrosivity, reactivity, or toxicity. While Sulindac sodium
does not typically exhibit the first three characteristics, its classification as a toxic substance
necessitates careful management as a hazardous waste.
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RCRA Hazardous Waste
Characteristic

Defining Criteria

Relevance to Sulindac
Sodium

Ignitability

Liquid with a flash point <
60°C; solid capable of causing
fire through friction, absorption
of moisture, or spontaneous
chemical changes; ignitable

compressed gas; an oxidizer.

Not generally applicable.

Corrosivity

Aqueous solution with a pH < 2
or 2 12.5; a liquid that corrodes
steel at a rate > 6.35 mm per
year.[1][2]

Not generally applicable.

Reactivity

Normally unstable and readily
undergoes violent change
without detonating; reacts
violently with water; forms
potentially explosive mixtures
with water; generates toxic
gases, vapors, or fumes when

mixed with water.[3]

Not generally applicable.

Toxicity

Determined by the Toxicity
Characteristic Leaching
Procedure (TCLP), which
identifies harmful chemicals
that can leach into soil and

water.

As a toxic solid, Sulindac
sodium waste must be
managed to prevent

environmental contamination.

Step-by-Step Disposal Procedure

The following steps provide a clear workflow for the safe disposal of Sulindac sodium from a

laboratory.

e Personal Protective Equipment (PPE): Before handling Sulindac sodium waste, ensure

appropriate PPE is worn, including safety goggles, gloves, and a lab coat.
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o Waste Segregation:
o Do not mix Sulindac sodium waste with non-hazardous waste.

o Collect all solid Sulindac sodium waste, including expired product, unused quantities,
and contaminated materials (e.g., weighing boats, contaminated paper towels), in a
designated, leak-proof, and clearly labeled hazardous waste container.

o For solutions containing Sulindac sodium, collect them in a separate, compatible, and
clearly labeled liquid hazardous waste container. Do not pour any solution containing
Sulindac sodium down the drain.[4]

e Container Labeling:
o The hazardous waste container must be labeled with the words "Hazardous Waste."

o The label must also include the full chemical name ("Sulindac sodium"), the hazard
characteristic (Toxic), and the accumulation start date.

o Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.

o Ensure the storage area is away from incompatible materials.
e Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Chemical waste must be disposed of through a licensed professional waste disposal
service.[5] These services are equipped to transport and dispose of hazardous materials
in accordance with all federal, state, and local regulations.

Experimental Protocols

Note on Chemical Neutralization:
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There are no publicly available, validated, and peer-reviewed experimental protocols for the
chemical neutralization or deactivation of Sulindac sodium in a standard laboratory setting for
disposal purposes. Research on the removal of NSAIDs from wastewater involves advanced
oxidation or adsorption processes that are not suitable or safe for routine lab-scale disposal.[4]

[6]

Attempting to neutralize chemical waste without a validated procedure can be dangerous,
potentially leading to the creation of more hazardous byproducts or causing an unsafe reaction.

Therefore, the recommended and mandatory procedure is to treat all Sulindac sodium waste
as hazardous and arrange for its disposal via a licensed contractor as outlined above.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Sulindac sodium.
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Start: Have Sulindac
Sodium Waste?

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid or
liquid?

Place in designated Place in designated
'Hazardous Waste' 'Hazardous Waste'
SOLID container. LIQUID container.

Label container with:

- 'Hazardous Waste'

- 'Sulindac Sodium'
- "Toxic'

- Accumulation Date

DO NOT pour

down the drain.

Store sealed container in a
secure Satellite
Accumulation Area.

Contact Environmental
Health & Safety (EHS)
for pickup.

End: Waste properly
disposed.

Click to download full resolution via product page
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Caption: Decision workflow for the safe disposal of Sulindac sodium waste in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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